![molecular formula C17H16N4O3S B2738585 N-(4-methoxyphenyl)-2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide CAS No. 896340-39-9](/img/structure/B2738585.png)
N-(4-methoxyphenyl)-2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide
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Description
N-(4-methoxyphenyl)-2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C17H16N4O3S and its molecular weight is 356.4. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antibacterial Activities
N-(4-methoxyphenyl)-2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide, due to its complex molecular structure, is a prime candidate for the synthesis of β-lactam antibiotics. Its practical synthesis involves a diastereo-selective process that yields key intermediates for the production of these antibiotics, highlighting its role in advancing antibacterial treatment options (Cainelli, Galletti, & Giacomini, 1998).
Anti-HIV Activity
The compound's derivatives have been explored for their inhibitory activity against HIV-1 and HIV-2, showcasing potential as a new lead in the development of antiviral agents. This research underscores the compound's versatility and its potential contribution to the field of antiviral drug development (Hamad et al., 2010).
Anti-Inflammatory and Analgesic Properties
Further investigations into derivatives of this compound have identified significant anti-inflammatory and analgesic activities. This research has opened avenues for the development of new therapeutic agents targeting inflammatory conditions and pain management, showcasing the compound's therapeutic versatility (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Anticancer and Antimicrobial Activities
Studies have also focused on the synthesis of analogs to evaluate their anticancer and antimicrobial activities, with certain derivatives showing promising results against cancer cell lines and microbial pathogens. This highlights the compound's potential in contributing to the development of new treatments for cancer and infectious diseases (Kumar et al., 2019).
Herbicidal Applications
Exploration into the herbicidal activities of related triazine derivatives indicates potential agricultural applications. This suggests that modifications of the compound could lead to effective herbicide formulations, contributing to improved agricultural practices and crop protection (Luo et al., 2008).
properties
IUPAC Name |
N-(4-methoxyphenyl)-2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4O3S/c1-11-4-3-9-21-15(11)19-16(20-17(21)23)25-10-14(22)18-12-5-7-13(24-2)8-6-12/h3-9H,10H2,1-2H3,(H,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARYJIMJUSAIXJD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CN2C1=NC(=NC2=O)SCC(=O)NC3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.